1-(4-methoxyphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethan-1-one

• IUPAC Name: 1-(4-methoxyphenyl)-2-(2-methyl-4-nitroimidazol-1-yl)ethanone
• InChI: InChI=1S/C13H13N3O4/c1-9-14-13(16(18)19)8-15(9)7-12(17)10-3-5-11(20-2)6-4-10/h3-6,8H,7H2,1-2H3
• InChI Key: NHGFSXWTQKKMFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1CC(=O)C2=CC=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C13H13N3O4
• DSSTOX Substance ID: DTXSID60369509
• Molecular Weight: 275.26 g/mol
• Solubility: 13.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 300395-93-1

Description

1-(4-Methoxyphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethan-1-one is a highly versatile organic compound that has been used in a variety of applications in the scientific community. It is a member of the imidazole family and has been found to have numerous biochemical and physiological effects.

Scientific Research Applications

Synthesis and Reactivity

The synthesis and chemical reactivity of imidazole derivatives, including compounds similar to 1-(4-methoxyphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethan-1-one, have been extensively studied. For instance, the work by Abdurakhmanova et al. (2018) reviews the synthesis methods and chemical properties of 4-phosphorylated 1,3-azoles, showcasing the versatility of imidazole scaffolds in synthesizing various heterocyclic compounds, highlighting their significance in medicinal chemistry and potential applications in drug development (Abdurakhmanova, Kondratyuk, Holovchenko, & Brovarets, 2018).

Medicinal Chemistry Applications

Imidazole derivatives, including those structurally related to the compound , are known for their wide range of biological activities. Iradyan et al. (2009) discuss various imidazole derivatives with antitumor activity, providing insights into the structural basis of their action and potential therapeutic applications. This suggests that this compound could also be explored for similar biological activities, given its structural similarity to these compounds (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Potential Pharmacological Applications

The study of nitroimidazole heterocycles in medicinal chemistry, as reviewed by Li et al. (2018), provides a comprehensive overview of their applications in various pharmacological areas, including antitumor, antibacterial, antifungal, and antiparasitic drugs. Given the presence of a nitroimidazole moiety in this compound, this compound could potentially be explored for similar pharmacological applications (Li, Maddili, Tangadanchu, Bheemanaboina, Lin, Yang, Cai, & Zhou, 2018).